Cas no 1096800-92-8 (3-Methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid)
3-Methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid
- EN300-716728
- 1096800-92-8
- 3-methyl-5-(methylsulfamoyl)thiophene-2-carboxylicacid
- 2-Thiophenecarboxylic acid, 3-methyl-5-[(methylamino)sulfonyl]-
- 3-Methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid
-
- Inchi: 1S/C7H9NO4S2/c1-4-3-5(14(11,12)8-2)13-6(4)7(9)10/h3,8H,1-2H3,(H,9,10)
- InChI Key: NCCBYYUEQJOEDK-UHFFFAOYSA-N
- SMILES: S(C1=CC(C)=C(C(=O)O)S1)(NC)(=O)=O
Computed Properties
- Exact Mass: 234.99730012g/mol
- Monoisotopic Mass: 234.99730012g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 120Ų
Experimental Properties
- Density: 1.486±0.06 g/cm3(Predicted)
- Boiling Point: 453.7±55.0 °C(Predicted)
- pka: 3.12±0.10(Predicted)
3-Methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-716728-0.05g |
3-methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid |
1096800-92-8 | 0.05g |
$612.0 | 2023-05-29 | ||
| Enamine | EN300-716728-0.1g |
3-methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid |
1096800-92-8 | 0.1g |
$640.0 | 2023-05-29 | ||
| Enamine | EN300-716728-0.25g |
3-methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid |
1096800-92-8 | 0.25g |
$670.0 | 2023-05-29 | ||
| Enamine | EN300-716728-0.5g |
3-methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid |
1096800-92-8 | 0.5g |
$699.0 | 2023-05-29 | ||
| Enamine | EN300-716728-1.0g |
3-methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid |
1096800-92-8 | 1g |
$728.0 | 2023-05-29 | ||
| Enamine | EN300-716728-2.5g |
3-methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid |
1096800-92-8 | 2.5g |
$1428.0 | 2023-05-29 | ||
| Enamine | EN300-716728-5.0g |
3-methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid |
1096800-92-8 | 5g |
$2110.0 | 2023-05-29 | ||
| Enamine | EN300-716728-10.0g |
3-methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid |
1096800-92-8 | 10g |
$3131.0 | 2023-05-29 |
3-Methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 3-Methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid
Introduction to 3-Methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid (CAS No. 1096800-92-8)
3-Methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1096800-92-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds known for their diverse biological activities and structural versatility. The unique structural features of 3-Methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid, particularly the presence of a methylsulfamoyl group at the 5-position and a carboxylic acid moiety at the 2-position, contribute to its potential as a pharmacophore in drug discovery and development.
The synthesis and characterization of 3-Methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid have been subjects of extensive study due to its promising applications in medicinal chemistry. The compound’s molecular structure, featuring a thiophene ring substituted with methyl and methylsulfamoyl groups, suggests possible interactions with biological targets such as enzymes and receptors. These interactions are critical for modulating biological pathways and have implications in the treatment of various diseases.
In recent years, there has been a growing interest in thiophene derivatives as scaffolds for developing novel therapeutic agents. The structural motif of 3-Methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid aligns well with this trend, as it combines the aromatic stability of the thiophene ring with functional groups that can enhance binding affinity and selectivity. This has led to its investigation in several pharmacological contexts, including anti-inflammatory, anticancer, and antimicrobial applications.
One of the most compelling aspects of 3-Methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid is its potential role in modulating inflammatory pathways. Inflammatory responses are central to numerous diseases, and inhibiting key inflammatory mediators has been a major focus in drug development. Studies have indicated that thiophene derivatives can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the production of pro-inflammatory cytokines. The presence of the carboxylic acid and methylsulfamoyl groups in 3-Methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid may facilitate such interactions, making it a candidate for developing novel anti-inflammatory agents.
Furthermore, the compound’s structure suggests potential applications in oncology research. Cancer cells often exhibit altered metabolic pathways and increased proliferation rates, which can be targeted by small-molecule inhibitors. The thiophene core provides a stable platform for further derivatization, allowing chemists to design molecules with enhanced bioactivity against cancer cells. Preliminary studies have shown that derivatives of thiophene compounds can inhibit key enzymes involved in tumor growth and angiogenesis. Given these findings, 3-Methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid may serve as a valuable starting point for developing new anticancer therapies.
The antimicrobial potential of 3-Methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid is another area of interest. Antibiotic resistance is a growing global health concern, necessitating the discovery of novel antimicrobial agents. Thiophene derivatives have demonstrated efficacy against various bacterial and fungal strains due to their ability to disrupt microbial cell membranes or interfere with essential metabolic processes. The unique functional groups in 3-Methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid may contribute to its antimicrobial activity by targeting specific bacterial enzymes or membrane components.
In addition to its pharmacological applications, 3-Methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid has shown promise in material science research. Thiophene-based compounds are widely used in organic electronics due to their excellent electrical properties and stability. The introduction of functional groups such as carboxylic acids and methylsulfamoyl groups can further enhance these properties, making the compound suitable for use in organic semiconductors, conductive polymers, and other advanced materials.
The synthesis of 3-Methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as sulfamination and carboxylation. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for industrial applications.
From a chemical perspective, understanding the reactivity and stability of 3-Methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid is crucial for its effective utilization in pharmaceutical research. Spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR) are commonly employed for structural elucidation. Additionally, computational methods like molecular modeling can provide insights into its interactions with biological targets.
The future prospects for 3-Methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid are promising, with ongoing research exploring its potential applications in various fields. As our understanding of biological pathways continues to expand, so does the potential for discovering new therapeutic uses for this compound. Furthermore, advancements in synthetic chemistry may lead to more efficient production methods, reducing costs and increasing accessibility.
In conclusion,3-Methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid (CAS No. 1096800-92-8) is a versatile compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting inflammation, cancer, and microbial infections. As research continues to uncover new applications for this compound,3-Methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid is poised to play an important role in advancing medical science.
1096800-92-8 (3-Methyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)